Cas no 1396884-31-3 (1-(2-ethoxybenzenesulfonyl)-4-[(1H-pyrazol-1-yl)methyl]piperidine)

• Product Name: 1-(2-ethoxybenzenesulfonyl)-4-[(1H-pyrazol-1-yl)methyl]piperidine
• CAS No: 1396884-31-3
• MF: C₁₇H₂₃N₃O₃S
• MW: 349.447822809219
• CID: 5901615
• PubChem ID: 71781204
• Update Time: 2025-05-19

1-(2-ethoxybenzenesulfonyl)-4-[(1H-pyrazol-1-yl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxyphenyl)sulfonyl-4-(pyrazol-1-ylmethyl)piperidine
• 1-(2-ethoxybenzenesulfonyl)-4-[(1H-pyrazol-1-yl)methyl]piperidine
• AKOS024519756
• CCG-309662
• VU0521570-1
• F5823-0740
• 4-((1H-pyrazol-1-yl)methyl)-1-((2-ethoxyphenyl)sulfonyl)piperidine
• 1396884-31-3

• Inchi： 1S/C17H23N3O3S/c1-2-23-16-6-3-4-7-17(16)24(21,22)20-12-8-15(9-13-20)14-19-11-5-10-18-19/h3-7,10-11,15H,2,8-9,12-14H2,1H3
• InChI Key： BFDQVGUUPHXLSV-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC=C2OCC)(=O)=O)CCC(CN2C=CC=N2)CC1

Computed Properties

• Exact Mass: 349.14601278g/mol
• Monoisotopic Mass: 349.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.8Ų

Additional information on 1-(2-ethoxybenzenesulfonyl)-4-[(1H-pyrazol-1-yl)methyl]piperidine

Introduction to 1-(2-ethoxybenzenesulfonyl)-4-[(1H-pyrazol-1-yl)methyl]piperidine (CAS No. 1396884-31-3)

1-(2-ethoxybenzenesulfonyl)-4-[(1H-pyrazol-1-yl)methyl]piperidine, identified by its Chemical Abstracts Service (CAS) number 1396884-31-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a piperidine ring substituted with a pyrazole moiety and an ethoxybenzenesulfonyl group. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The piperidine core is a common pharmacophore in many FDA-approved drugs, known for its ability to enhance bioavailability and interact with biological targets effectively. In 1-(2-ethoxybenzenesulfonyl)-4-[(1H-pyrazol-1-yl)methyl]piperidine, the piperidine ring is further functionalized with a (1H-pyrazol-1-yl)methyl group, which introduces additional binding sites for potential interactions with biological receptors. This modification can influence the compound's pharmacokinetic properties, such as solubility, metabolic stability, and binding affinity.

The 2-ethoxybenzenesulfonyl group appended to the piperidine ring adds another layer of complexity to the molecule. Sulfonyl groups are well-documented in medicinal chemistry for their role in enhancing binding interactions due to their ability to form hydrogen bonds and participate in hydrophobic interactions. The presence of the ethoxy substituent may further modulate the electronic properties of the sulfonyl group, influencing its reactivity and interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of compounds like 1-(2-ethoxybenzenesulfonyl)-4-[(1H-pyrazol-1-yl)methyl]piperidine with greater accuracy. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways, making it a potential candidate for treating conditions such as arthritis and autoimmune diseases.

In vitro studies have begun to explore the interaction of this compound with various biological targets. Initial experiments indicate that it may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. Additionally, the pyrazole moiety has been shown to enhance binding affinity in some cases, suggesting that this compound could be developed into a potent anti-inflammatory agent.

The synthesis of 1-(2-ethoxybenzenesulfonyl)-4-[(1H-pyrazol-1-yl)methyl]piperidine involves multi-step organic reactions, including sulfonylation, alkylation, and condensation reactions. The synthesis pathway must be carefully optimized to ensure high yield and purity, as impurities can significantly affect biological activity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently, reducing costs and enabling larger-scale studies.

One of the most exciting aspects of this compound is its potential for further derivatization. By modifying either the pyrazole or sulfonyl groups, researchers can generate libraries of analogs with tailored biological activities. This approach is particularly valuable in drug discovery, where identifying lead compounds requires extensive screening and optimization.

The role of computational tools in drug discovery cannot be overstated. Molecular docking studies have been used to predict how 1-(2-ethoxybenzenesulfonyl)-4-[(1H-pyrazol-1-yl)methyl]piperidine might bind to target proteins. These studies provide insights into the compound's mechanism of action and help guide further optimization efforts. For instance, docking simulations can reveal which parts of the molecule are critical for binding and which regions might be modified to improve potency or selectivity.

Preclinical studies are essential before moving into human trials, but they require significant resources and time. However, computational models can help streamline this process by predicting potential side effects and optimizing dosages based on animal models. This approach can reduce the number of animals needed for testing and accelerate the drug development timeline.

The pharmaceutical industry is increasingly focused on developing treatments that target specific disease pathways with high selectivity. Compounds like 1-(2-ethoxybenzenesulfonyl)-4-[(1H-pyrazol-1-yl)methyl]piperidine offer a unique opportunity to address unmet medical needs by targeting underexplored pathways or by improving upon existing treatments through structural modifications.

As research continues, it is likely that new applications for this compound will emerge. The combination of its structural features and potential biological activities makes it a versatile tool for medicinal chemists exploring new therapeutic strategies. Whether it ultimately leads to a new drug or serves as a valuable intermediate in synthetic chemistry, its contribution to scientific knowledge is undeniable.